![molecular formula C16H16N2O3 B4238497 N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide](/img/structure/B4238497.png)
N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide
Overview
Description
“N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide” is a chemical compound with the molecular formula C15H16N2O2 and a molecular weight of 256.3 . It is also known as 4-amino-N-(4-ethoxyphenyl)benzamide . The compound is used in various applications, including proteomics research .
Synthesis Analysis
The synthesis of benzamides, including “N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide”, can be achieved through direct condensation of carboxylic acids and amines . This process involves the use of a Lewis acidic ionic liquid immobilized on diatomite earth under ultrasonic irradiation . Another method involves a two-step synthetic route for the preparation of the compound, which is an important intermediate in the production of Pigment Yellow 181 .Molecular Structure Analysis
The molecular structure of “N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide” is planar, with the carbon, oxygen, nitrogen, and the first atom of each of the R groups on carbon and nitrogen lying in the same plane . The C−N bond distance is intermediate between the typical single bond C−N distance and the double bond C=N distance .Physical And Chemical Properties Analysis
“N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide” is a solid at room temperature . It has a melting point of 165-167 degrees Celsius . The compound is soluble in water, with borderline solubility occurring in those that have five or six carbon atoms .Scientific Research Applications
Mosquito Control
“N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide” and its derivatives have been found to be highly effective inhibitors of mosquito development in both laboratory and field settings . This compound offers potential for controlling larval populations of certain mosquito species at low application rates .
Antioxidant Activity
Benzamide compounds, including “N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide”, have been synthesized and tested for their in vitro antioxidant activity . Some of these compounds have shown effective total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
Benzamides have been studied for their antibacterial activities against various bacteria . Some synthesized compounds have presented differing degrees of antibacterial activity .
Synthesis Methodology
The synthesis of benzamides, including “N-{[(4-ethoxyphenyl)amino]carbonyl}benzamide”, can be achieved through direct condensation . This method offers several advantages such as the use of a superior and recoverable catalyst, low reaction times, simple procedure, high-yielding and eco-friendly process, and the use of ultrasonic irradiation as a green and powerful technology .
Industrial Applications
Benzamides are widely used in various industrial sectors such as plastic, rubber industry, paper industry, and agriculture . They are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
Drug Discovery
Amide compounds, including benzamides, have been used in drug discovery . They are found in various natural products in organic chemistry and have been widely used in medical, industrial, biological, and potential drug industries .
properties
IUPAC Name |
N-[(4-ethoxyphenyl)carbamoyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-2-21-14-10-8-13(9-11-14)17-16(20)18-15(19)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H2,17,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUXYWMLMLHNSFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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